Cas no 1227579-05-6 (2-Bromo-4-iodo-3-methylpyridine)

• Product Name: 2-Bromo-4-iodo-3-methylpyridine
• CAS No: 1227579-05-6
• MF: C₆H₅BrIN
• MW: 297.91907286644
• CID: 4799047
• Update Time: 2025-10-31

2-Bromo-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-iodo-3-methylpyridine

• Inchi： 1S/C6H5BrIN/c1-4-5(8)2-3-9-6(4)7/h2-3H,1H3
• InChI Key： ADTBELPVKHLIML-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-iodo-3-methylpyridine

2-Bromo-4-Iodo-3-Methylpyridine: A Comprehensive Overview

2-Bromo-4-Iodo-3-Methylpyridine, also known by its CAS number CAS 1227579-05-6, is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound belongs to the pyridine family, a class of six-membered aromatic rings containing one nitrogen atom. The presence of bromine and iodine substituents at positions 2 and 4, respectively, along with a methyl group at position 3, imparts unique electronic and structural properties to this molecule.

The molecular formula of 2-Bromo-4-Iodo-3-Methylpyridine is C₆H₅BrIN, with a molecular weight of approximately 318.0 g/mol. Its structure consists of a pyridine ring where the nitrogen atom is at position 1. The substituents at positions 2 (bromine), 3 (methyl), and 4 (iodine) create a highly functionalized molecule that is widely used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The compound is typically synthesized via nucleophilic substitution or coupling reactions, depending on the desired application.

Recent studies have highlighted the role of 2-Bromo-4-Iodo-3-Methylpyridine in the development of novel materials for energy storage applications. For instance, researchers have explored its use as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional electrical conductivity and porosity, making them ideal candidates for next-generation batteries and supercapacitors. The bromine and iodine substituents play a crucial role in tuning the electronic properties of the resulting materials, enabling enhanced performance in energy storage systems.

In the field of pharmaceutical chemistry, 2-Bromo-4-Iodo-3-Methylpyridine has been employed as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For example, recent research has demonstrated its utility in the development of anticancer agents with high selectivity for cancer cells. The methyl group at position 3 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and deliver therapeutic effects.

The synthesis of CAS 1227579-05-6 involves a multi-step process that typically begins with the bromination or iodination of a pyridine derivative. The choice of substituents and their positions is critical to achieving the desired reactivity and stability of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic coupling have been employed to optimize the production process, ensuring high yields and purity levels.

In terms of safety considerations, 2-Bromo-4-Iodo-3-Methylpyridine should be handled with care due to its potential toxicity and reactivity under certain conditions. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in accordance with standard laboratory protocols to prevent contamination or degradation.

The versatility of CAS 1227579-05-6 lies in its ability to serve as a building block for diverse chemical transformations. Its unique combination of substituents allows for selective reactivity in various reaction conditions, making it an invaluable tool in modern organic synthesis. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.